Cas no 1221792-82-0 (1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide)

• Product Name: 1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide
• CAS No: 1221792-82-0
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD16090023
• CID: 4578948
• Update Time: 2025-10-28

1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyphenyl)piperazin-4-methylsulfonamide
• 1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide

• MDL： MFCD16090023
• Inchi： 1S/C11H16N2O3S/c1-17(15,16)13-8-6-12(7-9-13)10-4-2-3-5-11(10)14/h2-5,14H,6-9H2,1H3
• InChI Key： BJVGQDNUYBTDNJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1N1CCN(S(C)(=O)=O)CC1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 429.2±55.0 °C at 760 mmHg
• Flash Point: 213.4±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide

Comprehensive Overview of 1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide (CAS No. 1221792-82-0): Properties, Applications, and Research Insights

1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide (CAS No. 1221792-82-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique structural combination of a piperazine core, a hydroxyphenyl group, and a methylsulfonamide moiety, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The compound's structure-activity relationship (SAR) has been a focal point in recent studies, especially in the context of neurodegenerative disease research and inflammatory pathway modulation. Its hydrogen-bonding capacity due to the hydroxyl and sulfonamide groups enhances binding affinity to biological targets, a feature highly sought after in fragment-based drug design. With molecular weight of 257.31 g/mol and calculated LogP of 1.2, it exhibits favorable drug-like properties for lead optimization.

Recent patent analyses reveal growing interest in 1221792-82-0 as a building block for small molecule therapeutics, particularly in oncology and CNS disorders. The compound's piperazine scaffold is recognized for improving blood-brain barrier penetration - a critical factor in Alzheimer's disease and Parkinson's disease drug development. Computational chemistry studies suggest potential activity against 5-HT receptors, sparking investigations into its antidepressant or anxiolytic applications.

From a synthetic chemistry perspective, 1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide serves as an important intermediate for structure-activity relationship studies. The methylsulfonamide group provides metabolic stability while the phenolic hydroxyl allows for further derivatization. Current medicinal chemistry strategies focus on optimizing its pharmacokinetic profile through targeted modifications of these functional groups.

Quality control protocols for CAS 1221792-82-0 emphasize HPLC purity (>98%) and thorough spectroscopic characterization (1H/13C NMR, LC-MS). The compound's stability under various pH conditions makes it suitable for formulation development, though storage recommendations typically suggest protection from light at -20°C. Analytical methods for quantification continue to evolve with advancements in UPLC-MS/MS technology.

Emerging applications explore the compound's potential in photodynamic therapy due to its aromatic chromophore characteristics. The hydroxyphenyl moiety may serve as a metal chelating site for diagnostic or therapeutic radiopharmaceuticals. These diverse applications position 1221792-82-0 as a multifaceted tool in translational research bridging chemistry and biology.

Environmental and safety assessments indicate that 1-(2-hydroxyphenyl)piperazin-4-methylsulfonamide requires standard laboratory handling precautions. While not classified as hazardous under GHS criteria, proper PPE including gloves and safety glasses is recommended during manipulation. Disposal should follow institutional guidelines for organic chemical waste, reflecting growing industry emphasis on green chemistry principles.

The commercial availability of CAS 1221792-82-0 from specialty chemical suppliers has increased significantly, with current market trends showing rising demand for research-grade compounds. Pricing structures typically reflect the compound's synthetic complexity and chromatographic purification requirements. Many suppliers now offer custom isotope-labeled versions (13C, 15N) for advanced ADME studies.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold. The growing field of AI-assisted drug discovery has identified this structural class as promising for virtual screening libraries. Continued investigation of its polypharmacology potential could unlock novel therapeutic applications in complex diseases.